Cas no 847269-08-3 (4-(1,3-benzodioxol-5-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product name: 4-(1,3-benzodioxol-5-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 847269-08-3
• MF: C₁₃H₉N₅O₂S
• MW: 299.307860136032
• CID: 3141617

4-(1,3-benzodioxol-5-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzodioxol-5-yl)-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• 4-(1,3-benzodioxol-5-yl)-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 4-(1,3-benzodioxol-5-yl)-2,4-dihydro-5-(2-pyrazinyl)-

• Inchi： 1S/C13H9N5O2S/c21-13-17-16-12(9-6-14-3-4-15-9)18(13)8-1-2-10-11(5-8)20-7-19-10/h1-6H,7H2,(H,17,21)
• InChI Key： GXONPQQVZAKFLZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CN=C2)N(C2=CC=C3OCOC3=C2)C(=S)N1

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 481.6±55.0 °C(Predicted)
• pka: 3.89±0.20(Predicted)